The world has been moving rapidly to find new eco-friendly energy sources. Water electrolysis consists of two reactions of Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER), whereas the OER is considered the rate-limiting step. The most commercialized electrode for OER in the alkaline electrolyte is Ni foam, but its original surface is hydrophobic. It is possible to accelerate the adsorption and desorption process of reactants and products during OER by adding hydrophilic functional groups such as –OH on the surface of Ni foam. In this study, a novel Gas-Liquid Interfacial Plasma (GLIP) engineering at room temperature was successfully applied to modify the Ni foam surface dilute (1 ​M) HNO3 solution. At a current density of 400 ​mA ​cm−2, GLIP-treated Ni foam electrodes at 1 ​M HNO3 concentrations showed OER overpotentials of 458 ​mV. Among all, GLIP with 1 ​M HNO3 treatment of 30 ​min showed 129 ​mV less overpotential than the nickel foam before treatment. In summary, GLIP can be justified as an environmentally friendly and efficient surface treatment to improve the wettability and OER performance of Ni-based electrodes in water electrolysis.

In this study, β-Cu2+xSe/SiC nano-multilayer films with different modulation period were successfully deposited on SiO2/Si substrates by sputtering alternately using Cu–Se and SiC targets. The deposited films were observed on both surface and cross-section, and the thermoelectric properties were studied. The results show that both carrier concentration and mobility at room temperature decreased with the reducing modulation period for the nano-multilayer films. The conductivity slightly decreased and Seebeck coefficient greatly increased with the reducing modulation period. As a result of competition, the power factor of the nano multilayer films increased with the reducing modulation period because the positive effect of the Seebeck coefficient exceeded the negative effect of the conductivity. In the case of β-Cu2+xSe/SiC nano multilayer film with the smallest modulation periods (210 ​nm), the power factor reached 0.39 ​mWm−1K−2 and 0.59 ​mWm−1K−2 at room temperature and 325 ​°C, respectively. The enhanced power factor for nano multilayer films is attributed to the scattering process at the β-Cu2+xSe/SiC layer interface, which reduces the carrier concentration and the mobility. It is concluded that the thermoelectric properties of β-Cu2+xSe films can be effectively improved by designing nano multilayer structure.

A hot-extruded Mg-5Ga alloy was subjected to ageing treatment at 150 ​°C, 190 ​°C and 230 ​°C. The microstructures and mechanical properties of the extruded and aged alloy were examined in this study. Microstructure examinations suggested that particle-shaped and rod-shaped Mg5Ga2 were precipitated in the alloy after peak ageing treatment. The extruded alloy showed the yield strength, ultimate tensile strength and elongation to fracture of 157.6 ​MPa, 248.6 ​MPa and 17.5%, respectively. After peak ageing, the yield strength and ultimate tensile strength can be enhanced by as much as 15.7% and 8.6% reaching 182.3 ​MPa and 270 ​MPa, respectively. The improvement of the tensile strengths is mainly attributed to the enhanced precipitation strengthening by newly formed fine Mg5Ga2 precipitates. The ductility of the alloy was slightly increased by peak ageing at low temperatures (150 ​°C and 190 ​°C), but remarkably decreased by peak ageing at high temperature (230 ​°C) due to the formation of coarsened Mg5Ga2 particles which easily initiated the cracks during tensile deformation.

Nanocrystalline alloys are known for their high density of grain boundaries (GBs), which results in low thermal stability and a tendency for coarsening. In this work, we investigated Fe–Cu alloys to explore the effects of Cu concentration on the thermal stability of nanocrystalline samples. Using hybrid molecular dynamics (MD) and Monte Carlo (MC) simulations, annealing treatments of nanocrystalline samples with varied Cu concentrations were conducted. The simulation results revealed that Cu atoms tended to accumulate at GBs. Subsequently, the model with Cu segregation was subjected to mechanical creep loading at various temperatures. Through the analysis of atomic structure evolution during creep deformation, it was found that Cu segregation efficiently stabilizes GBs and restricts their movement. The present findings highlight that the thermal stability of nanocrystalline Fe–Cu alloys can be effectively improved by introducing suitable Cu segregation at GBs.

A novel Ti–Ni–Nb–Zr quaternary filler alloy with the composition of Ti-(19∼25)Ni-(15∼25)(Nb ​+ ​Zr) (wt.%) was designed. The filler alloy was composed of (Ti,Nb)ss, (Ti,Zr,Nb)ss ​+ ​(Ti,Zr)2Ni, α-Ti and Ti2Ni phases. It was fabricated into filler foil with a thickness of about 45 ​μm by a rapid solidification technique. The results indicate that the liquidus temperature of the Ti–Ni–Nb–Zr brazing alloy was about 978 oC, and the brazing alloy presented excellent wettability on TiAl substrate. The TiAl joint mainly consisted of β/B2 phase, Ti2Al, Ti2AlNi and α2-Ti3Al phases. The diffusion of Al atom from base metal to brazed seam led to the formation of Ti2Al and Ti2AlNi. Considering that no previously references on XRD pattern of Ti2AlNi compound can be found, Ti2AlNi cast alloy specimen was specially prepared and XRD peaks were specially labeled. The micro-hardness and bending strength tests of the Ti2AlNi phase were carried out, and the results were 761 HV and 192 ​MPa, respectively. The brazing parameters of 1010 oC/10 ​min offered the joint shear strength of 280 ​MPa at room temperature, and the joints exhibited tensile strength of 372 ​MPa at room temperature and 340 ​MPa at 750 oC, indicating that the newly developed filler alloy could offer a stable high-temperature strength.

Mo–60Si–5B coating doped with 0.5 ​at% La was prepared on niobium silicon based alloy by spark plasma sintering. The microstructure and wear behavior of the 0.5La–Mo–60Si–5B (0.5La-MSB) coating were investigated. The results show that the mean grain sizes of the Mo–60Si–5B (0La-MSB) and 0.5La-MSB coatings are calculated to be 3.27 ​μm and 2.85 ​μm, respectively. The addition of La plays a role of refining the grains of 0.5La-MSB coating. The specific wear rate of 0.5La-MSB coating is decreased by up to 26.8% at the oscillation frequency of 20 ​Hz and the sliding load of 11 ​N compared to 0La-MSB coating. The anti-friction performance of Mo–60Si–5B coating is modified by the addition of 0.5 ​at.% La. The improvement of anti-friction performance of the Mo–60Si–5B coating is due to the increased hardness and the provided lubrication function by La2O3.

By means of implanting inclusions artificially, the evolution law of three-dimensional morphology and size of Al2O3 inclusions in FGH96 powder metallurgy (PM) superalloy during hot iso-static pressing (HIP), hot extrusion (HEX) and hot isothermal forging (HIF) process was investigated by SEM and quasi in situ Micronano-CT. The size change of inclusions during different stages was studied quantitatively, the three-dimensional (3D) morphology of the inclusions was characterized, and the deformation mechanism was proposed. The results showed that the inclusions in powder stage were long stripe or plate-like shape. During HIP, Al2O3 inclusions were mechanically bonded to the alloy matrix, and its chemical composition, morphology and size remained unchanged. During HEX, Al2O3 inclusions were broken and elongated into chain shape due to shear stress. The quantitative relationship between inclusion size after extrusion and extrusion ratio as well as original inclusion size was established. During HIF, the relationship between 3D morphology, size, orientation and deformation of a single inclusion during forging compression was quantitatively characterized by quasi in-situ micronano-CT for the first time. The above evolution law provides theoretical basis and technical support for improving the purity level of powder turbine disk.

Metal–air batteries (MABs) have been paid much more attention owing to their greater energy density than the most advanced lithium-ion batteries (LIBs). Rechargeable MABs are considered as promising candidates for the next-generation of energy storage techniques for applications ranging from large-scale energy storage systems to electric vehicles and portable devices. However, there are still numerous scientific problems that must be overcome before their commercial application. With the aim of providing a comprehensive understanding of this new electrochemical system particularly Li–air batteries, this review paper provides an overview of the current status including corresponding strategies from the perspective of various battery components, including air cathode, metal anode and electrolyte. In addition, other promising MABs such as Zn–air, Mg–air and Al–air batteries are also introduced briefly for comparison. Finally, the applications and prospects of these four types of MABs are discussed and some perspectives for this research field are also provided.

The complex beads of carboxymethyl cellulose (CMC) and chitosan (CHI) that are fabricated by interfacial complexation have a core-shell structure composed of a thin skin layer and a 3D entangled internal structure, which endows the beads with adsorption possibilities toward anionic and cationic molecules via electrostatic interaction. However, the loading and releasing behavior of such a system is essential and fundamental for their application yet has not been studied systematically. In this work, the influences of beads physical state, adsorbent dosage, agitation speed, solution pH and temperature on the loading behavior were investigated. The CMC@CHI beads demonstrated different loading efficiency to three typical dyes of methylene blue (MB), acid blue-113 (AB), and methyl orange (MO) with different charge status. The adsorption rate followed an order of MB ˃ AB ˃ MO, giving 97.4%, 73.3% and 20.2%, respectively. The releasing of three dyes from CMC@CHI beads also exhibited different rates, and MB release was found to be prolonged compared to AB and MO. The loading mechanism of dyes was further investigated via X-ray photoelectron spectroscopy. These CMC@CHI beads may have possible applications in mixed dye removal as well as encapsulating systems of drugs or sensitive chemicals with different charges.

Bi, In and Ti were added to Sn-3.8Ag-0.7Cu (SAC387) solder alloy to optimize the mechanical performance. The alloying effects of Bi, In and Ti on the microstructure, thermal and mechanical properties of SAC387 based solder alloys were investigated. The results demonstrate that adding 3.5 ​wt % of Bi could refine the microstructure, optimize the thermal properties, and improve the tensile strength. Meanwhile, the ductility of the solder alloys reduced evidently. Adding 2.8 ​wt % of In into SAC387–3.5 ​wt %Bi alloy could increase both the strength and ductility, which is attributed to the beneficial effect of In addition, as adding In could improve the solubility of Bi in the β-Sn matrix. Meanwhile, the melting point was reduced, and the wettability improved with the addition of In. Introducing amounts of Ti into SAC387–3.5 ​wt % Bi-2.8 ​wt % In alloy could further increase the strength. However, the ductility was significantly reduced when 0.8 ​wt % of Ti was added due to the formation of the coarse Ti2Sn3 phase. The undercooling was remarkably reduced with the addition of Ti. The nanoindentation tests demonstrate that the hardness increased mainly due to the hardening effect of the Bi addition. Among all the samples prepared, alloy SAC387–3.5 ​wt % Bi exhibited the highest creep resistance at the ambient temperature. Further adding In and Ti into SAC387–3.5 ​wt % Bi alloys reduced the creep resistance of the solder alloys. The mechanism associated with the different mechanical responses is also discussed in this study.